Cas no 1223872-05-6 (N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• CAS No: 1223872-05-6
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6295479
• PubChem ID: 51109645
• Update Time: 2025-08-04

N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1223872-05-6
• EN300-26601076
• N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide
• (E)-N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]-2-phenylethenesulfonamide
• Z45493210

• Inchi： 1S/C18H22N2O3S/c21-24(22,14-10-16-7-2-1-3-8-16)19-15-17(18-9-6-13-23-18)20-11-4-5-12-20/h1-3,6-10,13-14,17,19H,4-5,11-12,15H2/b14-10+
• InChI Key： DOZOAWMJWIFSIM-GXDHUFHOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C1=CC=CO1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.9Ų

Additional information on N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS No. 1223872-05-6)

The compound N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS No. 1223872-05-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring a furan ring, a pyrrolidine moiety, and a sulfonamide group, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with diverse protein targets.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the furan-2-yl and pyrrolidin-1-yl groups suggests that it may exhibit affinity for receptors involved in neurological or inflammatory processes. Recent studies have explored its role in inhibiting specific enzymes, which could pave the way for novel therapeutics in conditions like chronic pain or metabolic disorders. The 2-phenylethene-1-sulfonamide segment further enhances its bioavailability, a critical factor in drug development.

In the context of current trends, the demand for small-molecule inhibitors and targeted therapies has surged, and N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide aligns perfectly with these interests. Its chemical stability and solubility profile are often discussed in forums and academic circles, as these properties are essential for preclinical testing. Additionally, its CAS No. 1223872-05-6 is frequently referenced in patent literature, indicating its commercial potential.

Another hot topic is the compound's potential application in cancer research. Preliminary data suggest that its sulfonamide group may interfere with tumor growth pathways, though further validation is required. The integration of AI-driven drug design tools has accelerated the exploration of such molecules, with researchers leveraging computational models to predict its binding affinities and optimize its structure for enhanced efficacy.

From a synthetic chemistry perspective, the challenges associated with the preparation of N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide are often highlighted. The stereochemistry of the pyrrolidin-1-yl group and the regioselectivity of the furan-2-yl substitution require meticulous optimization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, addressing common bottlenecks in large-scale production.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are investigating eco-friendly solvents and catalytic systems to minimize waste during its synthesis. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic that resonates strongly with both academia and regulatory bodies.

In summary, N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]-2-phenylethene-1-sulfonamide (CAS No. 1223872-05-6) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research, with implications for drug discovery, precision medicine, and industrial innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs.